BENGHE Foundational & Exploratory

Check Availability & Pricing

Basic principles of using Quasar 670 labeled
probes

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Quasar 670
Cat. No.: B15977218
Get Quote
\ J

An In-depth Technical Guide to the Core Principles of Using Quasar 670 Labeled Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quasar 670 is a fluorescent dye belonging to the cyanine dye family, designed for labeling
oligonucleotides.[1][2][3] It fluoresces in the red region of the visible spectrum, with a maximal
emission around 670 nm.[1][2] This makes it a widely used alternative to Cyanine-5 (Cy5), with
which it shares nearly identical spectral characteristics and photostability.[3][4][5][6][7] Quasar
670 is a cornerstone in many molecular biology applications, particularly in the development of
highly sensitive probes for real-time quantitative PCR (QPCR) and Fluorescence In Situ
Hybridization (FISH).[2][8] Its utility is enhanced by its efficient quenching by Black Hole
Quencher® (BHQ®) dyes, especially BHQ-2, which is critical for designing specific, high-
signal-to-noise assays.[1][2][3]

Core Principles of Quasar 670 Probes

The functionality of Quasar 670 labeled probes is rooted in the principles of fluorescence and
energy transfer.
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o Fluorescence: Like other fluorophores, Quasar 670 absorbs light energy at a specific
wavelength (its absorption maximum) and, in response, emits light at a longer wavelength
(its emission maximum). For Quasar 670, the absorption peak is around 647 nm, and it
emits light that peaks at approximately 670 nm.[5][9][10]

o Fluorescence Resonance Energy Transfer (FRET): In many applications, Quasar 670 is
paired with a quencher molecule on the same oligonucleotide probe. When the fluorophore
and quencher are in close proximity, the energy absorbed by Quasar 670 is transferred to
the quencher instead of being emitted as light. This non-radiative energy transfer is known
as FRET. BHQ dyes are "dark" quenchers, meaning they dissipate the absorbed energy as
heat rather than light, leading to a very low background signal. The quenching range of BHQ-
2 (550-650 nm) makes it an excellent partner for Quasar 670.[1][3] An enzymatic or
hybridization event that separates the dye from the quencher restores fluorescence, allowing

for quantitative detection.

Physicochemical and Spectroscopic Properties

The performance of Quasar 670 is defined by its specific chemical and spectral characteristics.
These properties are crucial for designing experiments, selecting appropriate instrumentation,
and troubleshooting.

Property Value Source(s)
Chemical Family Indocarbocyanine [31[61[8]
Absorption Maximum (Amax) 644 - 647 nm [1][8][10]
Emission Maximum (Aem) 666 - 670 nm [1]181191[10]
Extinction Coefficient at Amax 187,000 M—tcm™1 [1]8]
Recommended Quencher(s) BHQ-2, BBQ 650 [11[2][3][10]
Common Application(s) gPCR Probes, RNA FISH [2][8]

Cy Dye Alternative Cyanine-5 (Cy5) [21[3114]

Key Applications and Experimental Protocols
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Quasar 670 is predominantly used in assays that require high specificity and sensitivity. Below
are the core applications and generalized protocols.

Real-Time qPCR: 5' Nuclease Assay

In this assay, a dual-labeled hydrolysis probe (e.g., a TagMan® probe) is designed with Quasar
670 at the 5' end and a BHQ-2 quencher at the 3' end. The probe binds to a specific target
sequence between the forward and reverse primers. During PCR amplification, the 5' to 3'
exonuclease activity of the DNA polymerase cleaves the probe, separating the Quasar 670 dye
from the quencher. This separation results in an increase in fluorescence proportional to the
amount of amplified product.
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Workflow of a Quasar 670-based 5' nuclease qPCR assay.
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» Reagent Preparation: Thaw all components (master mix, primers, probe, template DNA) on
ice. Mix each solution by vortexing and centrifuge briefly.

» Reaction Mix Assembly: Prepare a master mix for the desired number of reactions (plus 10%
overage) in a sterile, nuclease-free tube on ice. For a typical 20 L reaction, combine:

[e]

10 pL of 2x gPCR Master Mix

o

1 pL of Forward Primer (final concentration 200-500 nM)

[¢]

1 pL of Reverse Primer (final concentration 200-500 nM)

[¢]

0.5 pL of Quasar 670-labeled probe (final concentration 100-250 nM)[11]

[e]

Nuclease-free water to a volume of 15 pL

o Add Template: Vortex and centrifuge the master mix. Aliquot 15 pL of the master mix into
each PCR tube or well. Add 5 pL of template DNA or cDNA to each reaction.

e Thermal Cycling: Seal the plate or tubes and centrifuge briefly. Place in the real-time PCR
instrument and run under the following typical conditions:

o |nitial Denaturation: 95°C for 2-5 minutes.
o Cycling (40 cycles):
= Denaturation: 95°C for 15 seconds.

» Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data at the end of this
step).

o Data Analysis: Analyze the amplification curves to determine the quantification cycle (Cq) for
each sample.

Fluorescence In Situ Hybridization (FISH)

FISH is a powerful technique for visualizing and localizing specific nucleic acid sequences
(RNA or DNA) within cells or tissues. In Stellaris® RNA FISH, multiple short oligonucleotide
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probes, each labeled with Quasar 670, collectively bind along a target RNA molecule. This
creates a bright, diffraction-limited fluorescent spot that can be detected by fluorescence
microscopy, allowing for the quantification of individual RNA molecules.

Sample Preparation
(Fixation & Permeabilization)

!

Hybridization
Add Quasar 670 Probe Set
Incubate Overnight

'

Post-Hybridization Wash 1
Remove Unbound Probes

!

Post-Hybridization Wash 2
(with DAPI for nuclear stain)

!

Sample Mounting
Use Anti-fade Mounting Media

!

Fluorescence Microscopy
Excite at ~647 nm, Detect at ~670 nm

y

Image Analysis
Localize and Quantify RNA Spots

Click to download full resolution via product page

Generalized workflow for a Stellaris RNA FISH experiment.
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e Sample Preparation:

o

Grow adherent cells on coverslips to the desired confluency.

[¢]

Wash briefly with PBS.

[e]

Fix the cells with 3.7% (v/v) formaldehyde in PBS for 10 minutes at room temperature.

[e]

Permeabilize the cells by incubating in 70% (v/v) ethanol at 4°C for at least 1 hour (or
overnight).

» Hybridization:
o Rehydrate cells by washing with Wash Buffer A (e.g., 10% formamide, 2x SSC).

o Prepare the hybridization solution by diluting the Quasar 670 probe set in Hybridization
Buffer (e.g., 10% formamide, 2x SSC, 10% dextran sulfate).

o Add the hybridization solution to the coverslip, cover with a second coverslip to prevent
evaporation, and incubate in a humidified chamber at 37°C for 4-16 hours.

e Washing:

o Carefully remove the coverslip and wash the cells twice with Wash Buffer A for 30 minutes
each at 37°C.

o For the second wash, a nuclear counterstain like DAPI can be included.
o Briefly rinse with Wash Buffer B (e.g., 2x SSC).
e Mounting and Imaging:

o Mount the coverslip onto a microscope slide using an anti-fade mounting medium (e.g.,
Vectashield® or Prolong® Diamond), which is essential for Quasar 670.[4][5]

o Allow the mounting medium to cure.
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o Image using a fluorescence microscope equipped with appropriate filter sets for Quasar
670 (e.g., a Cy5 filter set).[5][7]

Mandatory Considerations for Optimal Performance

 Instrumentation and Filters: Ensure that the microscope or gPCR instrument is equipped with
excitation and emission filters appropriate for Quasar 670's spectral profile (excitation ~647
nm, emission ~670 nm).[5][7]

e Photostability: Quasar 670 has photobleaching characteristics similar to Cy5.[6][7] To
minimize signal loss during microscopy, use an anti-fade mounting medium, minimize
exposure time, and image the far-red channel first when performing multiplex experiments.

[5117]

o Probe Storage: Reconstituted probes should be stored at 2-8°C in the dark for short-term
use (up to a month) or frozen at -15 to -30°C for long-term storage to minimize freeze-thaw
cycles.[7]

e Multiplexing: When using Quasar 670 in multiplex qPCR or FISH, carefully select other
fluorophores with minimal spectral overlap to prevent cross-talk between channels.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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670-labeled-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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